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Compound of Interest

Compound Name: BIBF0775

Cat. No.: B10752362

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: BIBF0775, more commonly known as Nintedanib (also BIBF 1120), is a potent

small molecule inhibitor of multiple receptor tyrosine kinases (RTKs).[1][2] It primarily targets

vascular endothelial growth factor receptors (VEGFR 1-3), fibroblast growth factor receptors

(FGFR 1-3), and platelet-derived growth factor receptors (PDGFR α and β).[1][2] By binding to

the ATP-binding pocket of these receptors, Nintedanib blocks downstream signaling cascades,

such as the MAPK pathway, which are crucial for the proliferation and migration of fibroblasts

and endothelial cells.[1][2][3] This mechanism underlies its efficacy in treating conditions like

idiopathic pulmonary fibrosis (IPF) and certain cancers.[4][5] Proper dissolution is critical for

achieving accurate and reproducible results in both in vitro and in vivo experiments due to its

poor solubility under physiological pH conditions.[4]

Quantitative Data Summary
Solubility of Nintedanib
Nintedanib's solubility is highly dependent on the solvent and pH, exhibiting a lipophilic

character and increased solubility in acidic conditions (pH < 3).[6] The following table

summarizes its solubility in various common laboratory solvents.
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Solvent Concentration / Remarks Citations

DMSO
≥ 66.67 mg/mL (102.61 mM)

with ultrasonication.
[3]

10 - 18 mg/mL. Fresh, non-

moisture-absorbing DMSO is

recommended.

[2]

Ethanol
Insoluble / Very low solubility

(reported at 2 mg/mL).
[2]

Water Insoluble at physiological pH. [2]

Solubility increases

significantly at pH < 3.
[1][6]

Methanol High solubility.

N-methylpyrrolidone (NMP) High solubility.

Propylene Glycol

Good solubility among

pharmaceutically relevant co-

solvents.

PBS (pH 6.8 & 7.4)

Very low solubility (11.98

µg/mL and 5.13 µg/mL,

respectively).

[4]

PBS with 0.5% Tween 80

Solubility enhanced to 441.67

µg/mL (pH 6.8) and 132.42

µg/mL (pH 7.4).

[4]

Experimental Protocols
Protocol 1: Preparation of Nintedanib for In Vitro
Experiments
This protocol details the preparation of a concentrated stock solution in DMSO and its

subsequent dilution for use in cell-based assays.
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Materials:

Nintedanib esylate (BIBF 1120 esylate) powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Sterile cell culture medium

Vortex mixer

Ultrasonic water bath (optional, but recommended)

Procedure:

Prepare a High-Concentration Stock Solution (e.g., 20 mM):

Aseptically weigh the required amount of Nintedanib powder. For a 1 mL, 20 mM stock,

use 13.0 mg of Nintedanib esylate (MW: 649.76 g/mol ).

Add the powder to a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO. For a 20 mM stock, add 1 mL of

DMSO to 13.0 mg of powder.

Vortex thoroughly for 2-3 minutes to dissolve the powder. If particulates remain, use an

ultrasonic water bath for 5-10 minutes until the solution is clear.[2][3]

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.[3]

Prepare Working Solutions:

Thaw a single aliquot of the stock solution.

Perform serial dilutions of the stock solution into sterile cell culture medium to achieve the

desired final concentration for your experiment. Effective concentrations in cell assays can
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be as low as 100 nM.[2][3]

Important: The final concentration of DMSO in the culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Ensure the vehicle control group is

treated with the same final concentration of DMSO.

Mix the final working solution thoroughly by gentle inversion or pipetting before adding to

cells.

Protocol 2: Preparation of Nintedanib for In Vivo Oral
Administration
This protocol describes a common method for formulating Nintedanib for oral gavage in animal

models. Nintedanib has low oral bioavailability (~5%), and formulations often require a vehicle

to improve solubility and absorption.[6]

Materials:

Nintedanib esylate powder

DMSO

Corn oil

Sterile tubes (e.g., 15 mL conical tubes)

Vortex mixer and/or sonicator

Procedure:

Determine Dosage and Formulation Volume:

Calculate the total amount of Nintedanib needed based on the animal weights and the

desired dose (e.g., 25-100 mg/kg).[3]

The final formulation described here is 10% DMSO in 90% corn oil.[3]

Prepare the Formulation:
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Weigh the required amount of Nintedanib powder and place it in a sterile tube.

Add DMSO to constitute 10% of the final volume. For a final volume of 5 mL, add 0.5 mL

of DMSO.

Vortex or sonicate the mixture until the Nintedanib is completely dissolved in the DMSO.

This creates a concentrated pre-solution.

Slowly add the corn oil (90% of the final volume) to the DMSO-drug mixture while

continuously vortexing. For a 5 mL final volume, add 4.5 mL of corn oil.

Vortex the final suspension vigorously for 5-10 minutes to ensure a uniform, homogenous

mixture. The final product may be a clear solution or a fine suspension.[3]

Administration:

Administer the formulation to the animals via oral gavage immediately after preparation.

Ensure the suspension is well-mixed before drawing each dose to guarantee consistent

dosing.

A vehicle control group (10% DMSO, 90% corn oil) should be included in the study design.

Visualizations
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Caption: Workflow for preparing Nintedanib solutions.
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Caption: Nintedanib's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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